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Introduction

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) of the

fluoroquinolone antibiotic, moxifloxacin.[1] It is formed from the N-nitroso derivative of a

secondary amine present in the moxifloxacin structure.[1][2] Regulatory agencies like the U.S.

Food and Drug Administration (FDA) and the European Medicines Agency (EMA) closely

monitor nitrosamine impurities in pharmaceutical products due to their potential health risks.[2]

N-nitroso-moxifloxacin is classified as a Class-4 impurity by the FDA, with a maximum

acceptable intake limit of 1,500 ng/day.[1][3][4]

The N-nitroso-moxifloxacin reference standard is a highly characterized material essential for

the accurate detection and quantification of this impurity in moxifloxacin active pharmaceutical

ingredients (APIs) and finished drug products.[3][5] This document provides detailed protocols

for the use of this reference standard in various analytical applications.

Applications of the Reference Standard

The N-nitroso-moxifloxacin reference standard is critical for several key activities in

pharmaceutical quality control and drug development:
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Analytical Method Development and Validation (AMV): Essential for developing and

validating sensitive and specific analytical methods for the detection and quantification of the

impurity.[3][6]

Quality Control (QC): Used as a standard in routine QC testing of moxifloxacin to ensure

product safety and compliance with regulatory limits.[3][6]

Impurity Profiling: Enables the identification and characterization of impurities in

moxifloxacin.[4]

Limit of Detection (LOD) and Limit of Quantification (LOQ) Establishment: Helps in

determining the sensitivity of analytical methods.[3][5]

Regulatory Submissions: Data generated using this standard is crucial for Abbreviated New

Drug Applications (ANDA) and New Drug Applications (NDA) filings to demonstrate control

over impurities.[3][5]

Below is a logical workflow for nitrosamine impurity analysis in pharmaceutical products.
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Logical workflow for nitrosamine impurity analysis.
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Advanced analytical techniques such as Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) are recommended for the precise and sensitive quantification of N-
nitroso-moxifloxacin.[2]

Protocol 1: Quantification by LC-MS/MS
This protocol describes a highly sensitive and robust method for the quantification of N-
nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation using a triple quadrupole

LC/MS/MS system.[1]

1. Materials and Reagents:

N-nitroso-moxifloxacin Reference Standard

Moxifloxacin API, formulation tablets, and placebo

Ammonium formate, Formic acid, Ammonium fluoride (MS Grade)

Methanol (MS Grade)

Water (MS Grade)

Diluent: A suitable solvent mixture for dissolving the sample and standard, often a mix of the

mobile phase constituents.

2. Standard Preparation:

Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of the N-nitroso-
moxifloxacin reference standard in a 50 mL volumetric flask using the diluent.[1]

Working Standard Solution (1 µg/mL or 1 ppm): Dilute 1 mL of the stock solution to 100 mL

with the diluent.[1]

Calibration Curve Standards (2.5 pg/mL to 10 ng/mL): Prepare a series of at least 6-8

calibration standards by performing serial dilutions of the working standard solution.[1]

3. Sample Preparation (for 400 mg Tablets):
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Place an amount of powdered tablet equivalent to one dose into a 15 mL centrifuge tube.[1]

Add 10 mL of diluent.[1]

Vortex for 1 minute, followed by rotational shaking for 20 minutes.[1]

Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

Transfer the supernatant to an HPLC vial for analysis.[1]

Prepare a placebo solution and a spiked placebo sample (e.g., at the LOQ level) using the

same procedure.[1]

4. Instrumentation and Conditions: The following tables summarize the chromatographic and

mass spectrometric conditions based on a published method.[1]

Table 1: Chromatographic Conditions | Parameter | Value | | :--- | :--- | | LC System | Agilent

1290 Infinity II or equivalent | | Column | Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm | | Mobile

Phase A | 2 mM Ammonium Formate + 0.1% Formic Acid in Water | | Mobile Phase B | 2 mM

Ammonium Formate + 0.1% Formic Acid in Methanol | | Flow Rate | 0.4 mL/min | | Column

Temp. | 40 °C | | Injection Vol. | 5 µL | | Gradient | Time (min) | %B | | | 0 | 5 | | | 3 | 5 | | | 15 | 95 |

| | 18 | 95 | | | 18.1 | 5 | | | 20 | 5 |

Table 2: Mass Spectrometer Source Parameters
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Parameter Value

MS System
Agilent 6495D Triple Quadrupole or
equivalent

Ionization Mode ESI Positive

Gas Temp. 230 °C

Gas Flow 15 L/min

Nebulizer 45 psi

Sheath Gas Temp. 350 °C

Sheath Gas Flow 12 L/min

| Capillary Voltage | 3500 V |

Table 3: MS Acquisition Parameters (MRM)

Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Fragmentor
(V)

Collision
Energy (V)

N-nitroso-
moxifloxaci
n

431.2 356.1 50 140 25

| | 431.2 | 413.1 | 50 | 140 | 17 |

5. Data Analysis:

Acquire data using appropriate software (e.g., Agilent MassHunter).[1]

Construct a calibration curve by plotting the peak area response against the concentration of

the standards.

Quantify the amount of N-nitroso-moxifloxacin in the test samples by interpolating their

peak area responses from the calibration curve.
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Experimental workflow for LC-MS/MS analysis.
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Table 4: Method Performance Characteristics

Parameter Result

Limit of Detection (LOD) 1 pg/mL[1]

Limit of Quantification (LOQ) 2.5 pg/mL[1]

Linearity Range 2.5 pg/mL to 10 ng/mL (R² > 0.991)[1]

Reproducibility (%RSD at LOQ) ~4.7% (for seven replicate injections)[1]

| Average Recovery (in placebo) | 86.33%[1] |

Protocol 2: Analysis by HPLC-UV
While LC-MS/MS is the preferred method for trace-level quantification, a validated HPLC-UV

method can be developed for screening purposes or when MS is unavailable. This protocol

outlines the general steps for developing such a method.

1. Instrument and Column Selection:

HPLC System: A system equipped with a UV/Vis or Photodiode Array (PDA) detector.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a common starting

point.[7][8]

Wavelength Selection: Determine the maximum absorbance wavelength (λmax) of N-
nitroso-moxifloxacin by scanning a standard solution. For moxifloxacin, the λmax is around

296 nm, which can be a starting point for method development.[7]

2. Method Development:

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer or 0.1% formic acid)

and an organic solvent (e.g., acetonitrile or methanol) is typical.[8] The goal is to achieve

good chromatographic separation between moxifloxacin and the N-nitroso impurity.

Isocratic vs. Gradient Elution: Start with an isocratic method. If co-elution occurs, develop a

gradient method to improve resolution.
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Flow Rate: A typical flow rate is 1.0 mL/min.[7]

3. Standard and Sample Preparation:

Prepare stock and working standard solutions of the N-nitroso-moxifloxacin reference

standard in a suitable diluent (e.g., mobile phase).

Prepare sample solutions as described in the LC-MS/MS protocol, ensuring the final

concentration is within the expected linear range of the UV detector.

4. Validation:

Validate the developed method according to ICH guidelines, assessing parameters such as

specificity, linearity, range, accuracy, precision, LOD, and LOQ.
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Experimental workflow for HPLC-UV method development.
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Protocol 3: Structural Confirmation by NMR
Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is used for the unequivocal structural

confirmation of the reference standard itself. While not a routine QC test for quantification, it is

part of the standard's characterization.

1. Materials and Equipment:

N-nitroso-moxifloxacin Reference Standard

Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

NMR Spectrometer (e.g., 400 MHz or higher)

5 mm NMR tubes

2. Sample Preparation:

Accurately weigh 5-10 mg of the N-nitroso-moxifloxacin reference standard.

Dissolve the standard in approximately 0.6-0.7 mL of a suitable deuterated solvent in a

clean, dry vial.

Transfer the solution to an NMR tube.

3. Data Acquisition:

Place the NMR tube in the spectrometer.

Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse, a relaxation delay of 1-

2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-

noise ratio.

If required, acquire other spectra such as ¹³C NMR, DEPT, COSY, and HSQC for full

structural elucidation.

4. Data Analysis:
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Process the acquired spectrum (Fourier transform, phase correction, and baseline

correction).

Integrate the peaks and assign the chemical shifts to the corresponding protons in the N-
nitroso-moxifloxacin structure.

Compare the resulting spectrum with the certificate of analysis provided by the supplier to

confirm the identity and purity of the reference standard.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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